Cas no 54433-49-7 (1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-)

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-, is a heterocyclic compound featuring a maleimide core structure with methyl and phenyl substituents. This derivative is valued for its reactivity as a Michael acceptor, making it useful in organic synthesis, particularly in the formation of covalent adducts with nucleophiles such as thiols. Its aromatic phenyl group enhances stability while contributing to π-stacking interactions, which can be advantageous in materials science and polymer chemistry. The compound serves as a versatile intermediate in pharmaceuticals, agrochemicals, and specialty polymers. Its well-defined structure and functional group compatibility allow for precise modifications, supporting applications in crosslinking reactions and bioconjugation.

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- structure

54433-49-7 structure

Product Name:1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-

CAS No:54433-49-7

MF:C₁₁H₉NO₂

MW:187.194662809372

MDL:MFCD27925151

CID:354613

PubChem ID:12585298

Update Time:2025-06-08

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-
- 1-methyl-3-phenylpyrrole-2,5-dione
- N-Methyl-2-phenylmaleimide
- 1-Methyl-3-phenyl-1H-pyrrole-2,5-dione
- CS-0161790
- 54433-49-7
- SCHEMBL149927
- AS-64402
- AKOS037645876
- D81010
- CHEMBL476050
- MFCD27925151
- 1-methyl-3-phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
- DTXSID00503420
- MDL： MFCD27925151
- Inchi： 1S/C11H9NO2/c1-12-10(13)7-9(11(12)14)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key： IYBPIDAYDPNCTP-UHFFFAOYSA-N
- SMILES： O=C1C(=CC(N1C)=O)C1C=CC=CC=1

Computed Properties

Exact Mass: 187.06337
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.4
XLogP3: 1.1

Experimental Properties

PSA: 37.38

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BE518-50mg	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	50mg	786.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BE518-200mg	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	200mg	1967.0CNY	2021-07-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H906945-1g	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	1g	4,914.00	2021-05-17
eNovation Chemicals LLC	D760182-100mg	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	100mg	$185	2024-06-06
eNovation Chemicals LLC	D760182-250mg	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	250mg	$260	2024-06-06
eNovation Chemicals LLC	D760182-1g	1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl-	54433-49-7	95%	1g	$605	2024-06-06
Chemenu	CM540343-100mg	1-Methyl-3-phenyl-1H-pyrrole-2,5-dione	54433-49-7	95%+	100mg	$***	2023-05-30
Chemenu	CM540343-250mg	1-Methyl-3-phenyl-1H-pyrrole-2,5-dione	54433-49-7	95%+	250mg	$***	2023-05-30
Chemenu	CM540343-1g	1-Methyl-3-phenyl-1H-pyrrole-2,5-dione	54433-49-7	95%+	1g	$***	2023-05-30
eNovation Chemicals LLC	Y1224738-1g	1-Methyl-3-phenyl-1H-pyrrole-2,5-dione	54433-49-7	95%	1g	$800	2024-06-03

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Production Method

Production Method 1

930-88-1

98-80-6

54433-49-7

86-34-0

Reaction Conditions

1.1 Reagents: Oxygen , Potassium fluoride Catalysts: 2,2′-Bipyridine , Palladium diacetate Solvents: Acetic acid , Tetrahydrofuran , Water ; 48 h, 40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

Pd(II)/bipyridine catalyzed conjugate addition of arylboronic acids to α,β-unsaturated amides

Ji, Jiamin; et al, Tetrahedron Letters, 2016, 57(25), 2723-2726

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Raw materials

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Preparation Products

1H-Pyrrole-2,5-dione, 1-methyl-3-phenyl- Related Literature

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2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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